5-chloro-4-{[(4-methoxyphenyl)sulfanyl]methyl}-1-methyl-3-{[(4-methylphenyl)sulfanyl]methyl}-1H-pyrazole

• IUPAC Name: 5-chloro-4-[(4-methoxyphenyl)sulfanylmethyl]-1-methyl-3-[(4-methylphenyl)sulfanylmethyl]pyrazole
• InChI: InChI=1S/C20H21ClN2OS2/c1-14-4-8-16(9-5-14)26-13-19-18(20(21)23(2)22-19)12-25-17-10-6-15(24-3)7-11-17/h4-11H,12-13H2,1-3H3
• InChI Key: UTCMMLKEMLTPNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=NN(C(=C2CSC3=CC=C(C=C3)OC)Cl)C
• Molecular Formula: C20H21ClN2OS2
• DSSTOX Substance ID: DTXSID001116705
• Molecular Weight: 405.0 g/mol
• CAS RN: 318248-63-4

Description

The compound is a pyrazole derivative, which is a class of organic compounds characterized by a 5-membered ring containing two nitrogen atoms at positions 1 and 2. Pyrazole derivatives are known for their diverse pharmacological activities and are often used as scaffolds in medicinal chemistry.

Synthesis Analysis

The synthesis of related pyrazole compounds has been described in the literature. For instance, the paper titled "Synthesis and Sulphonylation of 4-Amino-3-Methoxymethyl-5-(4-Chlorophenyl)-1H-Pyrazole" discusses the preparation of a 4-amino-3-methoxymethyl-5-(4-chlorophenyl)-1H-pyrazole and its subsequent sulfonylation with p-toluenesulfonyl chloride . Although the compound is not directly synthesized in this study, the methods described could potentially be adapted for its synthesis by incorporating the appropriate sulfanyl methyl groups at the 4 and 3 positions of the pyrazole ring.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives can be complex, and the correct identification of regioisomers is not always straightforward. The paper "3-[5-(4-Chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid and the corresponding methyl ester" highlights the challenges in identifying regioisomers and the necessity of single-crystal X-ray analysis for unambiguous structure determination . This suggests that for a comprehensive analysis of the molecular structure of the compound , similar techniques would be required to confirm the placement of substituents on the pyrazole ring.

Chemical Reactions Analysis

The reactivity of pyrazole derivatives can be influenced by the substituents attached to the ring. The study of the sulfonylation reaction in paper indicates that the amino group on the pyrazole ring can undergo reactions with sulfonyl chlorides to form sulfonamides. This implies that the compound , with its sulfanyl methyl groups, may also participate in various chemical reactions, potentially leading to a wide range of derivatives with different properties and applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives are often determined by their molecular structure. For example, the presence of hydrogen-bonded chains in the compounds studied in "Hydrogen-bonded chains in 3-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-1-(4-methoxyphenyl)propenone and 3-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-1-(3,4,5-trimethoxyphenyl)propenone" suggests that similar hydrogen bonding could be present in the compound , affecting its solubility, melting point, and other physical properties .

Scientific Research Applications

Hydrogen Bonding and Crystal Structure

Research on similar pyrazole compounds demonstrates the importance of hydrogen bonding in their crystal structures. For instance, the molecules of 3-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-1-(4-methoxyphenyl)propenone are linked into chains by single C-H...O hydrogen bonds, highlighting the structural significance of these interactions in similar compounds (Trilleras et al., 2005).

Synthesis and Structural Analysis

Studies on the synthesis of pyrazole compounds and their structural analysis provide insights into the regiospecific synthesis of related compounds. The synthesis of 3-[5-(4-Chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid and its corresponding methyl ester, for example, underscores the complexity and importance of correct structural identification in the synthesis of such compounds (Kumarasinghe et al., 2009).

Tautomerism in Pyrazoles

Research into the tautomerism of NH-pyrazoles, such as those involving hydroxy-methoxyphenyl groups, is crucial for understanding the behavior of similar pyrazole derivatives in various environments. This research includes exploring their tautomerism in solution and solid states, which has implications for the stability and reactivity of these compounds (Cornago et al., 2009).

Antibacterial Activity

Some pyrazole derivatives, such as those with chloro-methoxyphenyl groups, have been studied for their antibacterial properties. For instance, specific pyrazole-based oxadiazoles have shown significant activity against various bacterial strains, indicating potential applications in antimicrobial research (Rai et al., 2009).

Herbicide Intermediates

Certain chloro-methoxyphenyl pyrazoles serve as key intermediates in the synthesis of herbicides, suggesting their utility in agricultural chemistry (Zhou Yu, 2002).

Anticancer Properties

Hybrid molecules incorporating pyrazoline and thiadiazole structures, related to the given compound, have been synthesized and evaluated for their anticancer properties. This indicates a potential application in the development of novel cancer treatments (Yushyn et al., 2022).